Cas no 897619-00-0 (N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-(4-methoxyphenyl)propanamide)

• Product Name: N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-(4-methoxyphenyl)propanamide
• CAS No: 897619-00-0
• MF: C₂₂H₂₈FN₃O₄S
• MW: 449.538827896118
• CID: 6315766
• PubChem ID: 16825843
• Update Time: 2025-06-11

N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-(4-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-(4-methoxyphenyl)propanamide
• N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-3-(4-methoxyphenyl)propanamide
• N-[2-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylethyl]-3-(4-methoxyphenyl)propanamide
• HMS3021J12
• 897619-00-0
• N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)-3-(4-methoxyphenyl)propanamide
• MLS001235676
• SMR000807977
• F2068-0379
• CHEMBL1553326
• AKOS024625107

• Inchi： 1S/C22H28FN3O4S/c1-30-21-9-2-18(3-10-21)4-11-22(27)24-12-17-31(28,29)26-15-13-25(14-16-26)20-7-5-19(23)6-8-20/h2-3,5-10H,4,11-17H2,1H3,(H,24,27)
• InChI Key： JTNJQKFUPHZDIL-UHFFFAOYSA-N
• SMILES： S(CCNC(CCC1C=CC(=CC=1)OC)=O)(N1CCN(C2C=CC(=CC=2)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 449.17845572g/mol
• Monoisotopic Mass: 449.17845572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.3Ų

Additional information on N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-(4-methoxyphenyl)propanamide

Research Brief on N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-(4-methoxyphenyl)propanamide (CAS: 897619-00-0)

N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-(4-methoxyphenyl)propanamide (CAS: 897619-00-0) is a synthetic compound that has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound features a unique structural motif combining a fluorophenylpiperazine sulfonamide moiety with a methoxyphenylpropanamide group, which suggests possible interactions with various biological targets, including neurotransmitter receptors and enzymes involved in signal transduction pathways.

Recent studies have focused on elucidating the pharmacological profile of this compound. Preliminary in vitro assays indicate that it exhibits moderate affinity for serotonin (5-HT) and dopamine receptors, which could implicate its utility in neuropsychiatric disorders such as depression, anxiety, and schizophrenia. Additionally, molecular docking simulations suggest that the sulfonamide and propanamide functionalities may engage in hydrogen bonding with key residues in receptor binding sites, potentially enhancing selectivity and potency.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's metabolic stability and pharmacokinetic properties. The results demonstrated favorable oral bioavailability and moderate half-life in rodent models, though further optimization may be required to mitigate rapid clearance via hepatic metabolism. Structural analogs are currently being explored to improve metabolic stability while retaining receptor affinity.

Another area of interest is the compound's potential anti-inflammatory effects. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-(4-methoxyphenyl)propanamide inhibits NF-κB activation in macrophage cell lines, suggesting a possible role in treating chronic inflammatory conditions. However, in vivo efficacy and safety profiles remain to be thoroughly evaluated.

Ongoing research also explores the compound's utility as a chemical probe. Its fluorescent derivatives are being developed to visualize receptor distribution in cellular assays, leveraging the methoxyphenyl group's intrinsic photophysical properties. Such tools could advance understanding of receptor dynamics in disease states.

In conclusion, N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-(4-methoxyphenyl)propanamide represents a promising scaffold for multifunctional drug development. Future directions include structure-activity relationship (SAR) studies to refine target selectivity and translational research to validate therapeutic hypotheses. Collaborative efforts between academia and industry will be critical to advancing this compound toward clinical applications.